Cas no 1806744-23-9 (4-(Difluoromethyl)-6-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine)

• Product Name: 4-(Difluoromethyl)-6-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
• CAS No: 1806744-23-9
• MF: C₈H₂F₈INO
• MW: 406.999282360077
• CID: 4835982
• Update Time: 2025-10-31

4-(Difluoromethyl)-6-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-6-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H2F8INO/c9-6(10)2-1-3(17)18-5(7(11,12)13)4(2)19-8(14,15)16/h1,6H
• InChI Key： PYOXFFRSOASGPK-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=C(C(C(F)(F)F)=N1)OC(F)(F)F

Computed Properties

• Exact Mass: 406.905
• Monoisotopic Mass: 406.905
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 22.1

Additional information on 4-(Difluoromethyl)-6-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

Comprehensive Analysis of 4-(Difluoromethyl)-6-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1806744-23-9)

The compound 4-(Difluoromethyl)-6-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1806744-23-9) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of agrochemicals and pharmaceutical research. Its unique molecular structure, featuring multiple fluorine substituents, makes it a valuable intermediate for the synthesis of advanced crop protection agents and bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in sustainable agriculture and drug discovery.

One of the most notable features of 4-(Difluoromethyl)-6-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine is its structural versatility. The presence of both difluoromethyl and trifluoromethyl groups enhances its lipophilicity and metabolic stability, which are critical factors in the development of next-generation pesticides and therapeutic compounds. Recent studies have highlighted its role in the synthesis of novel fungicides, particularly those targeting resistant plant pathogens, a growing concern in modern agriculture.

In the context of pharmaceutical research, this compound serves as a key building block for the design of fluorinated drug candidates. The incorporation of fluorine atoms into drug molecules often improves their binding affinity and bioavailability, making 4-(Difluoromethyl)-6-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine a valuable asset in medicinal chemistry. Its iodo substituent further allows for cross-coupling reactions, enabling the creation of diverse heterocyclic frameworks.

The growing demand for environmentally friendly agrochemicals has driven research into fluorinated pyridines like this one. Farmers and agronomists are increasingly seeking low-toxicity solutions to combat pest resistance, and compounds such as 4-(Difluoromethyl)-6-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine offer promising avenues. Its selective mode of action minimizes off-target effects, aligning with the global push toward sustainable farming practices.

From a synthetic chemistry perspective, the compound's CAS No. 1806744-23-9 is frequently referenced in patents and academic publications. Its multifunctional groups allow for diverse chemical transformations, making it a favorite among organic chemists. Recent advancements in catalysis and green chemistry have further expanded its utility, with researchers exploring microwave-assisted synthesis and flow chemistry techniques to optimize its production.

In conclusion, 4-(Difluoromethyl)-6-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1806744-23-9) represents a cutting-edge fluorinated intermediate with broad applications in agrochemical innovation and drug development. Its unique properties and adaptability make it a focal point for researchers addressing some of the most pressing challenges in modern science and agriculture. As the demand for sustainable solutions grows, this compound is poised to play a pivotal role in shaping the future of these industries.